![molecular formula C7H11N3O2 B6281444 1-butyl-1H-1,2,3-triazole-4-carboxylic acid CAS No. 74731-51-4](/img/no-structure.png)
1-butyl-1H-1,2,3-triazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-butyl-1H-1,2,3-triazole-4-carboxylic acid is a derivative of triazole . Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms . They are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .
Synthesis Analysis
A robust and versatile protocol for the synthesis of 1-monosubstituted and 1,4-disubstituted 1H-1,2,3-triazoles has been established . This methodology allows for the synthesis of a diverse set of substituted 1,2,3-triazoles with good functional group tolerance and high yields . The decarboxylation/click cascade reaction with propiolic acid has been reported using the sodium ascorbate/copper iodide reductive catalytic system .Molecular Structure Analysis
The molecular formula of this compound is C3H3N3O2 . The average mass is 113.075 Da and the monoisotopic mass is 113.022530 Da .Chemical Reactions Analysis
Triazoles are known to participate in various chemical reactions. For instance, the copper-catalyzed 1,3-dipolar Huisgen cycloaddition of azides to alkynes, known as the CuAAC reaction, allows for the formation of triazole structures .Physical And Chemical Properties Analysis
The 1,2,3-triazole ring possesses low multidrug resistance, low toxicity, high bioavailability, and stability in both acidic and basic conditions .Mechanism of Action
While the specific mechanism of action for 1-butyl-1H-1,2,3-triazole-4-carboxylic acid is not mentioned in the search results, triazoles in general are known to bind with a variety of enzymes and receptors in the biological system . For example, the 1,2,3-triazole ring produces anti-ChE activity by inhibiting both AChE and BuChE activities .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-butyl-1H-1,2,3-triazole-4-carboxylic acid involves the reaction of butyl azide with ethyl propiolate to form 1-butyl-1H-1,2,3-triazole-4-carboxylate, which is then hydrolyzed to yield the desired product.", "Starting Materials": ["Butyl azide", "Ethyl propiolate", "Sodium hydroxide", "Water", "Acetic acid", "Diethyl ether"], "Reaction": [ "Step 1: Add butyl azide to a solution of ethyl propiolate in diethyl ether and stir at room temperature for several hours.", "Step 2: Add a solution of sodium hydroxide in water to the reaction mixture and stir for several hours.", "Step 3: Extract the product with diethyl ether and wash with water.", "Step 4: Acidify the aqueous layer with acetic acid and extract the product with diethyl ether.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product." ] } | |
CAS RN |
74731-51-4 |
Molecular Formula |
C7H11N3O2 |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.